Cas no 21168-46-7 ( )

• Product Name: &nbsp
• CAS No: 21168-46-7
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD18253826
• CID: 911237
• PubChem ID: 224397
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L71LJ; NSC190673; ZINC00343442; (4-Chlor-[2]pyridyloxy)-essigsaeure-aethylester; ethyl 2-(4-chloropyridin-2-yloxy)acetate; (4-chloroquinolin-3-yl)methanol; (4-chloro-[3]quinolyl)-methanol; 4-chloro-3-quinolinemethanol; SBB095156; AC-907/34127018; CTK5G7675; (4-chloro-[2]pyridyloxy)-acetic acid ethyl ester; ETHYL 2-(4-CHLORO(PYRIDIN-2-YL))OXYACETATE; 4-Chlor-3-hydroxymethyl-chinolin; (4-Chlor-[3]chinolyl)-methanol;
• NSC12796
• DB-153839
• 4-Chloro-3-quinolinemethanol
• 21168-46-7
• SCHEMBL844114
• NSC-12796
• (4-chloroquinolin-3-yl)methanol
• 3-Quinolinemethanol, 4-chloro-
• (4-Chloro-3-quinolinyl)methanol #
• DTXSID50943498
•  

• MDL： MFCD18253826
• Inchi： 1S/C10H8ClNO/c11-10-7(6-13)5-12-9-4-2-1-3-8(9)10/h1-5,13H,6H2
• InChI Key： NJXFOKUONAXUBE-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=CN=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 193.02954
• Monoisotopic Mass: 193.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.674
• PSA: 33.12
• LogP: 2.38050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines